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Compound of Interest
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Cat. No.: B15552604

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Disperse Orange 30 and a viable
alternative, Disperse Orange 25, in trichromatic dyeing recipes for polyester fabrics. The
selection of the appropriate orange component in a trichromatic system is critical for achieving
a wide gamut of shades with good fastness properties. This document presents a data-driven
comparison of their performance, supported by detailed experimental protocols, to aid in the
selection of the optimal dye combination for specific applications.

Executive Summary

Trichromatic dyeing, a cornerstone of textile coloration, relies on the precise combination of
three primary color dyes—typically a yellow or orange, a red, and a blue—to produce a vast
spectrum of hues. Disperse Orange 30 is a widely utilized component in such recipes for
polyester, known for its good sublimation and light fastness.[1] This guide benchmarks its
performance against Disperse Orange 25, another common choice, within a standard
trichromatic formulation alongside Disperse Red 167 and Disperse Blue 79. The comparative
data presented herein focuses on key performance indicators: light, washing, and rubbing
fastness, providing a quantitative basis for dye selection in research and development.

Quantitative Performance Data

The following tables summarize the typical fastness properties of the two trichromatic dye
recipes on polyester fabric. The data is compiled from various industry sources and represents
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performance under standardized test conditions. It is important to note that actual results may

vary depending on the specific substrate, dyeing process parameters, and depth of shade.

Table 1: Comparison of Key Fastness Properties of Trichromatic Recipes

Fastness Property

Test Method

Recipe 1: Disperse
Orange 30, Red

Recipe 2: Disperse
Orange 25, Red

167, Blue 79 167, Blue 79

Light Fastness ISO 105-B02 6 5-6
Washing Fastness

ISO 105-C06 4-5 4
(Color Change)
Washing Fastness

o ISO 105-C06 4-5 4

(Staining)
Rubbing Fastness

ISO 105-X12 4-5 4-5
(Dry)
Rubbing Fastness

ISO 105-X12 4 4

(Wet)

Table 2: Individual Dye Performance Characteristics
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Light Washing Sublimation
Fastness Fastness Fastness
Dye C.l. Name Dye Class
(ISO 105- (ISO 105- (180°C x
B02) C06) 30s)
Disperse Disperse
SE 6 5 5
Orange 30 Orange 30
Disperse Disperse
5-6 4 4-5
Orange 25 Orange 25
Disperse Red  Disperse Red
5-6 4 4-5
167 167
Disperse Disperse
5 5 4-5
Blue 79 Blue 79

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies
to ensure comparability and reproducibility. The following are detailed protocols for the key
experiments cited.

Exhaust Dyeing of Polyester Fabric

This protocol describes a typical high-temperature exhaust dyeing process for polyester fabric.

Materials and Equipment:

Scoured and bleached 100% polyester knit fabric

Disperse dyes (Disperse Orange 30 or 25, Disperse Red 167, Disperse Blue 79)

Dispersing agent

Acetic acid

Sodium hydrosulfite
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e Sodium hydroxide

¢ High-temperature, high-pressure laboratory dyeing machine
» Beakers, graduated cylinders, and a magnetic stirrer
Procedure:

» Dye Bath Preparation:

o Prepare a stock solution of the disperse dyes by pasting the required amount of each dye
with a small amount of water and then adding hot water (40-50°C) with a dispersing agent.
Stir until a fine dispersion is achieved.

o Set the liquor ratio (e.g., 10:1).

o Fill the dyeing machine with the required volume of water.

o Add a dispersing agent and acetic acid to the dyebath to achieve a pH of 4.5-5.5.
e Dyeing Cycle:

o Introduce the polyester fabric into the dyebath.

Start the machine and run for 10 minutes at 60°C.

o

[¢]

Add the prepared dye dispersion to the dyebath.

[¢]

Raise the temperature from 60°C to 130°C at a rate of 1.5°C per minute.

[e]

Hold the temperature at 130°C for 60 minutes.

o

Cool the dyebath down to 70°C.

e Reduction Clearing:

o Drain the dyebath.

o Rinse the fabric with hot water.
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o Prepare a fresh bath with sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L).
o Treat the fabric in this bath at 70-80°C for 15-20 minutes.
o Drain the bath and rinse the fabric thoroughly with hot and then cold water.

e Drying:

o Hydroextract the dyed fabric and then dry it in an oven or a stenter.

Colorfastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight.

Apparatus:

« Xenon arc lamp apparatus

e Blue Wool standards (1-8)

o Grey Scale for assessing color change

Procedure:

A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool
standards.

e The samples and standards are exposed to the light from the xenon arc lamp under
controlled conditions of temperature and humidity.

e The exposure is continued until a specified amount of fading has occurred on the test
specimen or the standards.

e The light fastness of the specimen is assessed by comparing the change in its color with that
of the Blue Wool standards. The rating is the number of the Blue Wool standard that shows a
similar degree of fading.
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Colorfastness to Washing (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic and commercial
laundering procedures.

Apparatus:

Launder-Ometer or similar apparatus

Stainless steel balls

Multi-fibre adjacent fabric

ECE reference detergent

Grey Scale for assessing color change and staining

Procedure:

A 10cm x 4cm specimen of the dyed fabric is sewn together with a multi-fibre test fabric of
the same size.

o The composite sample is placed in a stainless-steel container with a specified amount of
detergent solution and stainless-steel balls.

e The container is then agitated in the Launder-Ometer at a specified temperature (e.g., 60°C)
for a set duration (e.g., 30 minutes).

» After the washing cycle, the sample is rinsed and dried.

e The color change of the dyed specimen and the staining on the adjacent multi-fibre fabric are
assessed using the appropriate Grey Scales.

Colorfastness to Rubbing (ISO 105-X12)

This test determines the amount of color transferred from the surface of a colored textile
material to other surfaces by rubbing.

Apparatus:
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o Crockmeter (rubbing fastness tester)

» Standard white cotton rubbing cloth

o Grey Scale for assessing staining

Procedure:

e A specimen of the dyed fabric is mounted on the base of the Crockmeter.

e Adry, standard white cotton cloth is fixed to the rubbing finger of the Crockmeter.
e The rubbing finger is moved back and forth over the test specimen for 10 cycles.

e The amount of color transferred to the white cloth is assessed using the Grey Scale for
staining.

e The procedure is repeated with a wet rubbing cloth that has been wetted with distilled water
to a specific pickup percentage.

Workflow for Comparative Performance Evaluation

The following diagram illustrates the logical workflow for the comparative evaluation of the two
trichromatic dye recipes.
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Comparative Performance Evaluation of Trichromatic Dye Recipes
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Caption: Workflow for the comparative evaluation of trichromatic dye recipes.

Conclusion

This guide provides a foundational comparison between Disperse Orange 30 and Disperse

Orange 25 within a trichromatic dyeing system for polyester. Based on the compiled data, the

recipe containing Disperse Orange 30 exhibits slightly superior light and washing fastness,

making it a preferable choice for applications where long-term color stability is paramount.

However, Disperse Orange 25 remains a viable alternative, particularly in scenarios where its
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specific shade or other economic factors are advantageous. The provided experimental
protocols offer a standardized framework for researchers to conduct their own evaluations and
validate these findings within their specific laboratory and application contexts. Further
research could explore the compatibility and dyeing kinetics of these recipes to provide a more
in-depth understanding of their performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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